Cas no 66107-60-6 (27,28-Dinorolean-15-ene-2,3-diol,14,17-epidioxy-13-methyl-, (2a,3b,13a,14x,17x)-)

• Product Name: 27,28-Dinorolean-15-ene-2,3-diol,14,17-epidioxy-13-methyl-, (2a,3b,13a,14x,17x)-
• CAS No: 66107-60-6
• MF: C₂₉H₄₆O₄
• MW: 458.673149585724
• MDL: MFCD20260789
• CID: 524456
• PubChem ID: 124222279
• Update Time: 2025-05-30

27,28-Dinorolean-15-ene-2,3-diol,14,17-epidioxy-13-methyl-, (2a,3b,13a,14x,17x)- Chemical and Physical Properties

Names and Identifiers

• 27,28-Dinorolean-15-ene-2,3-diol,14,17-epidioxy-13-methyl-, (2a,3b,13a,14x,17x)-
• 14,17-Epidioxy-28-nor-15-taraxer
• 14,17-Epidioxy-28-nor-15-taraxerene-2,3-diol
• (1S,2R,5R,7R,8R,10S,11R,14S,15S,20S)-2,6,6,10,14,17,17-Heptamethyl-21,22-dioxahexacyclo[18.2.2.0^1,14.0^2,11.0^5,10.0^15,20]tetracos-23-ene-7,8-diol
• Baccatin
• D-Friedo-28-norolean-15-ene-2,3-diol,14,17-epidioxy-, (2a,3b,14x,17x)-
• [ "Baccatin" ]
• 66107-60-6
• DA-49100
• FS-8933
• AKOS032962108
• (1S,2R,5R,7R,8R,10S,11R,14S,15S,20S)-2,6,6,10,14,17,17-Heptamethyl-21,22-dioxahexacyclo[18.2.2.01,14.02,11.05,10.015,20]tetracos-23-ene-7,8-diol

• MDL： MFCD20260789
• Inchi： 1S/C29H46O4/c1-23(2)12-13-28-14-15-29(33-32-28)26(6)10-8-19-24(3,4)22(31)18(30)16-25(19,5)20(26)9-11-27(29,7)21(28)17-23/h14-15,18-22,30-31H,8-13,16-17H2,1-7H3
• InChI Key： FMQSPIDOGLAJKQ-UHFFFAOYSA-N
• SMILES： CC1(CC2C3(C=CC4(C2(C)CCC2C4(CCC4C2(C)CC(O)C(O)C4(C)C)C)OO3)CC1)C

Computed Properties

• Exact Mass: 458.34000
• Monoisotopic Mass: 458.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 515.3±50.0 °C at 760 mmHg
• Flash Point: 265.5±30.1 °C
• PSA: 58.92000
• LogP: 5.81250
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

27,28-Dinorolean-15-ene-2,3-diol,14,17-epidioxy-13-methyl-, (2a,3b,13a,14x,17x)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids Scalarane sesterterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Scalarane sesterterpenoids

Additional information on 27,28-Dinorolean-15-ene-2,3-diol,14,17-epidioxy-13-methyl-, (2a,3b,13a,14x,17x)-

Introduction to 27,28-Dinorolean-15-ene-2,3-diol,14,17-epidioxy-13-methyl-, (2a,3b,13a,14x,17x)- and Its Significance in Modern Chemical Research

The compound with the CAS number 66107-60-6, specifically 27,28-Dinorolean-15-ene-2,3-diol,14,17-epidioxy-13-methyl-, (2a,3b,13a,14x,17x)-, represents a fascinating molecule in the realm of natural product chemistry and pharmacology. This triterpenoid derivative has garnered significant attention due to its unique structural features and promising biological activities. Triterpenoids are a class of compounds derived from plants and animals, known for their diverse pharmacological properties. The specific stereochemistry and functional groups present in this compound make it a valuable candidate for further investigation in drug discovery and therapeutic development.

Recent advancements in chemical synthesis and analytical techniques have enabled a deeper understanding of the structural complexity and biological relevance of such compounds. The presence of epoxy groups at the 14 and 17 positions, along with the 13-methyl substitution, contributes to the molecule's unique reactivity and potential interactions with biological targets. This compound's structural motif is reminiscent of other bioactive triterpenoids that have shown efficacy in various preclinical studies.

In the context of modern pharmaceutical research, the exploration of natural product derivatives like 27,28-Dinorolean-15-ene-2,3-diol,14,17-epidioxy-13-methyl-, (2a,3b,13a,14x,17x)- is crucial for identifying novel therapeutic agents. The compound's ability to modulate multiple biological pathways makes it an attractive candidate for further development. For instance, studies have suggested that triterpenoids can exhibit anti-inflammatory, antioxidant, and anticancer properties. The epoxy groups in this molecule may play a pivotal role in its interaction with enzymes and receptors involved in these pathways.

The synthesis of this compound involves intricate steps that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to achieve the desired configuration at each stereocenter. Techniques such as asymmetric hydrogenation and enzymatic resolution have been particularly useful in constructing complex triterpenoid frameworks. These synthetic strategies not only enhance the yield but also improve the overall purity of the final product.

From a biological perspective,27,28-Dinorolean-15-ene-2,3-diol, with its specific substitutions and epoxy functionalities, exhibits potential as an intermediate in the synthesis of more complex bioactive molecules. The epoxy groups are particularly interesting as they can undergo ring-opening reactions under various conditions, leading to the formation of new functionalized structures. This reactivity makes it a versatile scaffold for designing molecules with tailored biological activities.

Research into the pharmacological effects of this compound has revealed intriguing findings. Preclinical studies have demonstrated that derivatives of triterpenoids can inhibit the activity of key enzymes involved in cancer progression. The structural features of 27,28-Dinorolean-15-ene, including its epoxy groups, may contribute to its ability to disrupt signaling pathways that promote tumor growth. Additionally,13-methyl substitution could influence its metabolic stability and bioavailability, making it a promising candidate for further clinical evaluation.

The role of computational chemistry has become increasingly important in studying compounds like this one. Molecular modeling techniques allow researchers to predict how these molecules might interact with biological targets at the atomic level. By simulating these interactions, scientists can gain insights into the mechanisms by which these compounds exert their effects. This approach has been instrumental in optimizing synthetic routes and identifying potential lead compounds for drug development.

The environmental impact of synthesizing such complex molecules cannot be overlooked. Green chemistry principles have guided researchers toward developing more sustainable synthetic methods. Techniques such as solvent-free reactions and catalytic processes have reduced waste generation while maintaining high yields. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion,27,28-Dinorolean-15-ene,14,17-Epidioxy,13-Methyl-, (2a,3b,13a,14x,17x)- is a structurally complex yet biologically promising compound that warrants further investigation. Its unique combination of functional groups makes it an excellent candidate for drug discovery programs targeting various diseases including cancer and inflammation-related disorders. As research continues to uncover new applications for natural product derivatives like this one,the potential for therapeutic breakthroughs remains significant.